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Compound of Interest

Compound Name: Nepitrin
CAS No.: 569-90-4
Cat. No.: B1678194
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nepitrin, a flavonoid glycoside with
demonstrated anti-inflammatory and neuroprotective properties. This document outlines its
chemical identity, including its CAS number and synonyms, and delves into the molecular
mechanisms underlying its biological activities. Detailed experimental protocols and
guantitative data are presented to support further research and development.

Chemical Identity

Nepitrin, a naturally occurring flavonoid, is chemically known as 2-(3,4-dihydroxyphenyl)-7-(3-
D-glucopyranosyloxy)-5-hydroxy-6-methoxy-4H-1-benzopyran-4-one[1].

CAS Number: 569-90-4[1][2][3][4]

Synonyms: Nepitrin has been identified by a variety of synonyms in scientific literature and
chemical databases. These include:

e 6-methoxy Luteolin-7-glucoside[1]
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e Nepetin 7-O-glucoside[1]

o Eupafolin-7-O-glucoside

e 5,3',4'-trihydroxy-6-methoxyflavone[2]

e 6-Methoxyluteolin 7-glucoside[2][3]

e 3'.4',5-Trihydroxy-6-methoxy-7-(glucosyloxy)flavone[2][4]

o Nepetin-7-glucoside[3][5]

Eupatolin 7-glucoside[4]

Biological Activity and Signaling Pathways

Nepitrin has shown significant potential as both an anti-inflammatory and a neuroprotective
agent. Its mechanisms of action involve the modulation of key cellular signaling pathways.

Anti-inflammatory Effects

Nepitrin exerts its anti-inflammatory effects by intervening in critical inflammatory signaling
cascades. In retinal pigment epithelial (RPE) cells, Nepitrin has been shown to inhibit
inflammation induced by interleukin-1(3 (IL-1) by targeting the NF-kB and MAPK signaling
pathways|[6].

Key Signaling Pathways:

o PLCyl and Akt Signaling: Nepitrin has been observed to suppress degranulation and the
generation of eicosanoids in mast cells by inhibiting the Phospholipase Cyl (PLCyl) and Akt
signaling pathways.

o NF-kB Signaling: Nepitrin can decrease the nuclear translocation of the p65 subunit of NF-
KB. This is achieved by suppressing the phosphorylation of the inhibitor of NF-kB (IkB) and
the IkB kinase (IKK)[6].

 MAPK Signaling: The compound also attenuates the phosphorylation of key components of
the Mitogen-Activated Protein Kinase (MAPK) pathway, including extracellular signal-
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regulated kinases (ERK) 1/2, c-Jun N-terminal kinase (JNK), and p38 MAPK[6].

The inhibition of these pathways ultimately leads to a reduction in the secretion and mRNA
expression of pro-inflammatory mediators such as IL-6, IL-8, and MCP-1][6].

Neuroprotective Effects

The neuroprotective properties of flavonoids like Nepitrin are often attributed to their
antioxidant and anti-inflammatory activities. These compounds can modulate signaling
pathways crucial for neuronal survival and function. While direct and extensive studies on
Nepitrin's neuroprotective signaling are emerging, the mechanisms are thought to be similar to
other structurally related flavonoids, which involve the Nrf2/ARE and NF-kB pathways[7].
Gossypitrin, a similar flavonoid, has shown neuroprotective potential against hypoxic cell
damage, likely through its antioxidant effects[8].

Quantitative Data

The following tables summarize the available quantitative data on the biological activity of
Nepitrin and related flavonoids.

Table 1: Anti-inflammatory Activity of Nepitrin
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. Measured Effective
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| MAPK Phosphorylation (ERK1/2, JNK, p38) | ARPE-19 | IL-13 | Decreased phosphorylation |
Not specified |[6] |

Table 2: Neuroprotective and Antioxidant Activity of Related Flavonoids

Cell
) Measured
Compound Assay Line/Syste EC50/1C50 Reference
Effect
m
Cell
Viability
L. Cytoprotect IC50: 4.82 +
Gossypitrin  (KCN- PC12 . [8]
) ion 0.84 pM
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hypoxia)
DPPH
o ) Antioxidant IC50: Lower
Gossypitrin Radical Cell-free o [8]
) activity than Trolox
Scavenging
ABTS
Antioxidant IC50: Lower
Gossypitrin Radical Cell-free o [8]
] activity than Trolox
Scavenging

| Gossypitrin | Lipid Peroxidation Inhibition | Cell-free | Antioxidant activity | IC50: 24.26 uM |[8] |

Experimental Protocols

This section provides an overview of the methodologies used in the cited studies to investigate
the biological activities of Nepitrin. For detailed, step-by-step protocols, it is recommended to
consult the original research articles.

Anti-inflammatory Assays

o Cell Culture and Treatment: Human retinal pigment epithelial (ARPE-19) cells are cultured
and then stimulated with IL-1[3 to induce an inflammatory response. Cells are pre-treated
with varying concentrations of Nepitrin to assess its inhibitory effects.
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Cytokine Measurement (ELISA and gRT-PCR): The levels of pro-inflammatory cytokines
(e.g., IL-6, IL-8, MCP-1) in the cell culture supernatant are quantified using Enzyme-Linked
Immunosorbent Assay (ELISA). The corresponding mRNA expression levels are measured
by quantitative real-time polymerase chain reaction (QRT-PCR).

Western Blot Analysis: To determine the effect on signaling pathways, whole-cell lysates are
prepared and subjected to Western blotting. Specific antibodies are used to detect the
phosphorylated (activated) and total forms of key proteins in the NF-kB (p65, IkB, IKK) and
MAPK (ERK, JNK, p38) pathways.

Neuroprotective Assays

Cell Viability and Cytotoxicity Assays: Neuronal cell lines (e.g., PC12) are exposed to a
neurotoxin or hypoxic conditions to induce cell death. The protective effect of the compound
is assessed by measuring cell viability using methods like the MTT assay.

Antioxidant Activity Assays: The free radical scavenging activity is determined using assays
such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-
ethylbenzothiazoline-6-sulfonic acid)) assays. The inhibition of lipid peroxidation can also be
measured.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling

pathways modulated by Nepitrin and a general experimental workflow for its analysis.
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Caption: Nepitrin's Anti-inflammatory Signaling Pathway.
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Caption: General Experimental Workflow for Nepitrin Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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